Cas no 1955519-24-0 (rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine hydrochloride)

• Product Name: rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine hydrochloride
• CAS No: 1955519-24-0
• MF: C₇H₁₂ClF₂NO
• MW: 199.626088142395
• MDL: MFCD30181839
• CID: 5238026
• PubChem ID: 122164265
• Update Time: 2025-07-16

rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• rac-[(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-yl]methanamine hydrochloride
• [(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-yl]methanamine;hydrochloride
• rel-[(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-yl]methanamine hydrochloride
• E72991
• rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine hydrochloride

• MDL： MFCD30181839
• Inchi： 1S/C7H11F2NO.ClH/c8-7(9)5-2-1-3-11-6(5,7)4-10;/h5H,1-4,10H2;1H/t5-,6+;/m1./s1
• InChI Key： KPFJJWBUZWKJEX-IBTYICNHSA-N
• SMILES： Cl.FC1([C@@H]2CCCO[C@@]21CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Topological Polar Surface Area: 35.2

Additional information on rac-(1R,6R)-7,7-difluoro-2-oxabicyclo4.1.0heptan-1-ylmethanamine hydrochloride

Recent Advances in the Study of rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine Hydrochloride (CAS: 1955519-24-0)

The compound rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine hydrochloride (CAS: 1955519-24-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine derivative, characterized by its unique difluoro and oxabicyclo structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of novel central nervous system (CNS) agents and enzyme inhibitors. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for future drug development.

One of the key areas of investigation has been the compound's role as a modulator of gamma-aminobutyric acid (GABA) receptors. Preliminary in vitro and in vivo studies suggest that rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine hydrochloride exhibits selective binding affinity for GABA_A receptor subtypes, which are implicated in anxiety, epilepsy, and sleep disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to map the binding interactions, revealing critical structural determinants for receptor modulation. These findings could pave the way for the design of more potent and selective GABAergic drugs.

In addition to its CNS applications, recent research has explored the compound's utility as a building block in medicinal chemistry. The presence of the difluoro and oxabicyclo moieties offers unique opportunities for structural diversification, enabling the synthesis of analogs with enhanced pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this scaffold into a series of protease inhibitors, showcasing its versatility in drug design. The study highlighted the compound's stability under physiological conditions and its favorable bioavailability profile, making it a promising candidate for further optimization.

Another noteworthy development is the optimization of synthetic routes for rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine hydrochloride. Traditional methods often suffered from low yields and cumbersome purification steps, but recent advancements in asymmetric catalysis and flow chemistry have significantly improved efficiency. For instance, a team at MIT reported a novel enantioselective synthesis using a chiral palladium catalyst, achieving high enantiomeric purity and scalability. These innovations not only facilitate large-scale production but also reduce environmental impact, aligning with the principles of green chemistry.

Despite these promising advancements, challenges remain in the clinical translation of rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine hydrochloride. Toxicity studies in animal models have indicated potential off-target effects at higher doses, necessitating further refinement of the compound's safety profile. Additionally, the precise mechanisms underlying its pharmacological effects require deeper investigation, particularly in the context of disease-specific models. Collaborative efforts between academia and industry are expected to address these gaps, with several preclinical trials currently underway.

In conclusion, rac-(1R,6R)-7,7-difluoro-2-oxabicyclo[4.1.0]heptan-1-ylmethanamine hydrochloride (CAS: 1955519-24-0) represents a compelling case study in the intersection of chemical biology and drug discovery. Its multifaceted applications, from CNS modulation to medicinal chemistry, underscore its potential as a versatile scaffold. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, provided that ongoing challenges are systematically addressed. The scientific community eagerly anticipates further breakthroughs in this area.